molecular formula C7H9ClO4 B8456662 1-Ethoxylcarbonyl-cyclopropanyl chloroformate

1-Ethoxylcarbonyl-cyclopropanyl chloroformate

Cat. No. B8456662
M. Wt: 192.60 g/mol
InChI Key: IAIBBBWJVBVHEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Ethoxylcarbonyl-cyclopropanyl chloroformate is a useful research compound. Its molecular formula is C7H9ClO4 and its molecular weight is 192.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Ethoxylcarbonyl-cyclopropanyl chloroformate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Ethoxylcarbonyl-cyclopropanyl chloroformate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H9ClO4

Molecular Weight

192.60 g/mol

IUPAC Name

ethyl 1-carbonochloridoyloxycyclopropane-1-carboxylate

InChI

InChI=1S/C7H9ClO4/c1-2-11-5(9)7(3-4-7)12-6(8)10/h2-4H2,1H3

InChI Key

IAIBBBWJVBVHEJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(CC1)OC(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Step 81) A THF solution (50 mL) of 1-hydroxy-cyclopropanecarboxylic acid ethyl ester (5 g, 38.4 mmol) and pyridine (3.3 mL, 41 mmol) was added dropwise a phosgen/toleune solution (25 mL, 47.5 mmol) at 0° C. in 5-10 min. the reaction mixture was allowed slowly warm up overnite. The solid was filtered off and the filtration was concentrated in vacuo. The residue was dissolved in hexane, refiltered, and concentrated in vacuo to afford.7.4 g (100%) the product. The product was dissolved in CH2Cl2 (100 mL) as a stack solution: 1H NMR (300 MHz, CHLOROFORM-D) □ ppm 1.25 (t, J=7.14 Hz, 3H), 1.37 (m, 2H), 1.57 (m, 2H), 4.21 (q, J=6.95 Hz, 2H); (ppm) 13.97, 15.75, 62.07, 62.13, 150.54, 168.71.
Name
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
3.3 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
[Compound]
Name
product
Quantity
7.4 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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